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For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides an in-depth overview of the key physical properties of 1-Chloro-4-

methylcyclohexane, specifically its boiling point and density. It is important to note that a search

for the physical properties of "1-Chloro-4-methylhexane" did not yield readily available

experimental data. The data presented herein pertains to the cyclic analogue, 1-Chloro-4-

methylcyclohexane, a compound with significance in organic synthesis and as a potential

intermediate in pharmaceutical development. This document outlines the experimentally

determined values for these properties, details the methodologies for their determination, and

presents a logical workflow for these experimental procedures.

Core Physical Properties
The physical characteristics of a compound are critical for its application in research and

development, influencing reaction conditions, purification methods, and formulation. The boiling

point and density are fundamental to the handling and characterization of 1-Chloro-4-

methylcyclohexane.
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Data Presentation
The following table summarizes the reported values for the boiling point and density of 1-

Chloro-4-methylcyclohexane.

Physical Property Value Conditions

Boiling Point 165.5 °C At 760 mmHg

Density 0.95 g/cm³ Standard Conditions

Experimental Protocols
The determination of boiling point and density requires precise and standardized experimental

procedures to ensure accuracy and reproducibility. The following sections detail common

methodologies for these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

1. Distillation Method:

A common and accurate method for determining the boiling point of a liquid is through simple

distillation.

Apparatus: A round-bottom flask, a distillation head with a thermometer adapter, a

condenser, a receiving flask, a heating mantle, and boiling chips.

Procedure:

The liquid sample is placed in the round-bottom flask with a few boiling chips to ensure

smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor that is in equilibrium with the boiling liquid.
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Cooling water is circulated through the condenser.

The heating mantle is turned on and the liquid is heated to a gentle boil.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of

the liquid. This is the temperature at which the vapor is condensing and being collected in

the receiving flask.

2. Micro-Boiling Point Determination (Thiele Tube Method):

For smaller sample volumes, the Thiele tube method is a convenient alternative.

Apparatus: A Thiele tube, a capillary tube sealed at one end, a thermometer, and a heat

source.

Procedure:

A small amount of the liquid is placed in a small test tube, and a capillary tube, sealed at

one end, is inverted and placed inside the test tube.

The test tube is attached to a thermometer and placed in a Thiele tube containing a high-

boiling point oil.

The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.

Determination of Density
Density is the mass of a substance per unit volume.

1. Using a Pycnometer (Density Bottle):

This method provides highly accurate density measurements.
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Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), and an analytical balance.

Procedure:

The empty, clean, and dry pycnometer is accurately weighed.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The

stopper is inserted, and any excess liquid that emerges from the capillary is carefully

wiped off.

The filled pycnometer is weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The volume of the pycnometer is known (it is often calibrated with a liquid of known

density, such as water).

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

2. Using a Graduated Cylinder and Balance:

A simpler, though less accurate, method involves the use of a graduated cylinder and a

balance.

Apparatus: A graduated cylinder and a precision balance.

Procedure:

An empty, dry graduated cylinder is weighed.

A known volume of the liquid is carefully added to the graduated cylinder. The volume is

read from the bottom of the meniscus.

The graduated cylinder containing the liquid is weighed.
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The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder.

The density is then calculated by dividing the mass of the liquid by the measured volume.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 1-Chloro-4-methylcyclohexane.
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Experimental Workflow Diagram

To cite this document: BenchChem. [Physical properties of 1-Chloro-4-methylhexane (boiling
point, density).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8703372#physical-properties-of-1-chloro-4-
methylhexane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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